Cas no 68208-20-8 (3-Amino-3-(2-chlorophenyl)propanoic acid)

• Product Name: 3-Amino-3-(2-chlorophenyl)propanoic acid
• CAS No: 68208-20-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD01871299
• CID: 58727
• PubChem ID: 239929
• Update Time: 2025-05-20

3-Amino-3-(2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(2-chlorophenyl)propanoic acid
• 3-Amino-3-(2-chlorophenyl)propionic acid
• 3-Amino-3-(2-chloro-phenyl)-propionic acid
• (3R)-3-Amino-3-(2-chlorophenyl)propanoic acid
• (3S)-3-amino-3-(2-chlorophenyl)propanoic acid
• Benzenepropanoic acid, beta-amino-2-chloro-, (betaR)-
• 3-Amino-3-(2-chlorophenyl)propanoicacid
• FT-0614941
• Benzenepropanoic acid, .beta.-amino-2-chloro-
• DTXSID20286425
• CS-0021853
• SCHEMBL1309481
• ACETICACID2-(3-IODO-BENZOFURAN-2-YL)-PHENYLESTER
• FT-0772127
• NSC 45727
• AB17716
• 68208-20-8
• J-511561
• EN300-04486
• NSC-45727
• FT-0771835
• AC-24593
• 3-Amino-3-(2-chloro-phenyl)propionic acid
• NSC45727
• AKOS016040182
• Z56854346
• AB17779
• BBL013281
• 6R-0624
• Oprea1_473276
• DL-beta-(2-chlorophenyl)alanine
• AB10448
• (R)-3-Amino-3-(2-chloro-phenyl)-propionicacid
• MFCD01871299
• AKOS000116442
• STK504064
• (r/s)-3-amino-3-(2-chloro-phenyl)-propionic acid
• (S)- 3-Amino-3-(2-chlorophenyl)-propionic acid
• DB-016846
• (R)- 3-amino-3-(2-chlorophenyl)-propionic acid
• ALBB-006688
• 3-(2-chlorophenyl)-DL-beta-alanine

• MDL： MFCD01871299
• Inchi： 1S/C9H10ClNO2/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： NXXFYRJVRISCCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC(=O)O)N
• BRN： 2938797

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.333
• Melting Point: ~ 223 °C(Dec)
• Boiling Point: 336.5 °C at 760 mmHg
• Flash Point: 157.3 °C
• Refractive Index: 1.588
• PSA: 63.32
• LogP: 2.51480
• Solubility: Insoluble in water

3-Amino-3-(2-chlorophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(2-chlorophenyl)propanoic acid

3-Amino-3-(2-chlorophenyl)propanoic Acid (CAS No. 68208-20-8): A Comprehensive Overview

3-Amino-3-(2-chlorophenyl)propanoic acid (commonly referred to as CAS No. 68208-20-8) is a biologically active compound with significant potential in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its diverse applications in drug discovery and development. In this article, we will delve into the properties, synthesis, and recent advancements in the research of 3-Amino-3-(2-chlorophenyl)propanoic acid, providing a comprehensive understanding of its role in modern science.

The chemical structure of 3-Amino-3-(2-chlorophenyl)propanoic acid consists of a propanoic acid backbone with an amino group and a 2-chlorophenyl substituent attached to the central carbon atom. This configuration imparts unique physicochemical properties, making it a valuable molecule for various biological assays. Recent studies have highlighted its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

One of the most notable aspects of CAS No. 68208-20-8 is its role as a precursor in the synthesis of bioactive compounds. Researchers have employed this compound to develop novel drugs targeting specific receptors and enzymes. For instance, a study published in *Nature Communications* demonstrated that derivatives of 3-Amino-3-(2-chlorophenyl)propanoic acid exhibit potent inhibitory activity against certain kinases involved in tumor progression.

The synthesis of CAS No. 68208-20-8 involves a multi-step process that typically begins with the chlorination of phenol derivatives followed by coupling reactions to introduce the amino and carboxylic acid groups. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

In terms of pharmacological activity, 3-Amino-3-(2-chlorophenyl)propanoic acid has shown promise as an anti-inflammatory agent. A study conducted at the University of California revealed that this compound can inhibit cyclooxygenase enzymes, which are key players in inflammation and pain signaling. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Another area where CAS No. 68208-20-8 has made significant strides is in peptide synthesis. Due to its amino group functionality, this compound serves as an excellent building block for constructing complex peptide structures with tailored biological activities. Recent research has focused on optimizing coupling reactions to enhance yield and purity, paving the way for its use in therapeutic peptide development.

From an environmental perspective, understanding the degradation pathways of 3-Amino-3-(2-chlorophenyl)propanoic acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on ecosystems.

In conclusion, CAS No. 68208-20-8, or 3-Amino-3-(2-chlorophenyl)propanoic acid, stands out as a versatile compound with immense potential across multiple scientific domains. Its role as a precursor in drug development, coupled with recent breakthroughs in synthesis and pharmacology, underscores its importance in contemporary research. As scientists continue to explore its properties and applications, this compound is poised to contribute significantly to advancements in medicine and beyond.